3-(Pyrrolidin-3-yl)-2,3-dihydro-1,3-benzoxazol-2-one

• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 3-pyrrolidin-3-yl-1,3-benzoxazol-2-one
• InChI: InChI=1S/C11H12N2O2/c14-11-13(8-5-6-12-7-8)9-3-1-2-4-10(9)15-11/h1-4,8,12H,5-7H2
• InChI Key: PIUUOOHIUQNDFO-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1N2C3=CC=CC=C3OC2=O

Description

3-(Pyrrolidin-3-yl)-2,3-dihydro-1,3-benzoxazol-2-one is a chemical compound of significant interest in medicinal chemistry and pharmaceutical research. It features a benzoxazolone scaffold, a privileged structure in drug discovery known for its diverse biological activities . The compound's molecular formula is C11H12N2O2, and it is typically supplied as a salt with ethyl 2,2,2-trifluoroacetate (C15H17F3N2O4) . This benzoxazolone derivative serves as a key synthetic intermediate and a versatile building block for the development of novel bioactive molecules. The core structure is recognized for its potential in probing various biological targets . Research into similar 2-aminobenzoxazole scaffolds has identified potent inhibitors of the S1P1 receptor and the Spns2 transporter, a target of interest for modulating immune response and inflammation . Furthermore, benzoxazolinone compounds have demonstrated selective activity in voltage-gated sodium channels, suggesting potential applications in neuropathic pain and related neurological disorders . The presence of the pyrrolidin-3-yl moiety enhances the molecule's potential for central nervous system (CNS) drug discovery and provides a handle for further synthetic modification to explore structure-activity relationships. This product is intended for research purposes and is not for human or veterinary diagnostic or therapeutic use. Researchers should handle this compound with appropriate safety precautions in a laboratory setting.

Preparation Methods

Cyclization of Substituted o-Aminophenols

A primary route involves the cyclization of appropriately functionalized o-aminophenol precursors. For example:

• Step 1 : Reacting 3-aminopyrrolidine with chloroacetyl chloride generates a chloroacetamide intermediate.
• Step 2 : Cyclization under basic conditions (e.g., Cs₂CO₃ in DMF) forms the benzoxazolone core.

Optimization Data :

Reagent Ratio (o-aminophenol:NCTS:BF₃·Et₂O)	Temperature (°C)	Yield (%)
1:1.5:2	Reflux	87
1:1.2:1.5	100	54

This method, adapted from the use of BF₃·Et₂O as a Lewis acid (PMC10504014), achieves high yields when excess BF₃·Et₂O facilitates intermediate activation.

Smiles Rearrangement Approach

The Smiles rearrangement offers a metal-free pathway to N-substituted benzoxazolones:

• Step 1 : Benzoxazole-2-thiol reacts with 3-bromopyrrolidine in the presence of chloroacetyl chloride.
• Step 2 : Intramolecular nucleophilic substitution and rearomatization yield the target compound.

Key Findings :

• Use of Et₃N suppressed disulfide byproducts, improving selectivity (ACS Omega, 2019).
• Microwave irradiation (120°C, 2 h) enhanced reaction efficiency for sterically hindered amines.

Representative Yields :

Amine	Solvent	Time (h)	Yield (%)
3-Bromopyrrolidine	Toluene	4	71
4-Bromobutylamine HBr	DMF	8	58

Post-Functionalization of Benzoxazolone Core

A two-step strategy enables modular synthesis:

• Step 1 : Synthesize 3-bromo-2,3-dihydro-1,3-benzoxazol-2-one via cyclodesulfurization (PMC10504014).
• Step 2 : Buchwald-Hartwig coupling with pyrrolidine introduces the pyrrolidin-3-yl group.

Catalytic System :

• Pd(OAc)₂/Xantphos with Cs₂CO₃ in dioxane (100°C, 12 h) achieves 78% yield.

Comparative Analysis of Methods

Method	Advantages	Limitations
Cyclization	High yield (87%)	Requires hazardous BF₃·Et₂O
Smiles Rearrangement	Metal-free, scalable	Sensitivity to steric hindrance
Post-Functionalization	Modular, late-stage diversification	Multi-step, costly catalysts

Chemical Reactions Analysis

Types of Reactions

3-(Pyrrolidin-3-yl)-2,3-dihydro-1,3-benzoxazol-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: Nucleophilic substitution reactions can introduce various substituents onto the benzoxazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides can be used under basic or acidic conditions to achieve substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution can introduce various functional groups onto the benzoxazole ring.

Scientific Research Applications

The applications of 3-(Pyrrolidin-3-yl)-2,3-dihydro-1,3-benzoxazol-2-one are not explicitly detailed within the provided search results; however, the search results do provide information on its properties, related compounds, and potential uses in synthesizing other compounds.

Chemical Information
3-(Pyrrolidin-3-yl)-2,3-dihydro-1,3-benzoxazol-2-one has the CAS No. 1225719-76-5 and the molecular formula C11H12N2O2, with a molecular weight of 204.23 . The MDL number is MFCD16482042 .

Availability and Cost
AstaTech offers AstaTech 3-(PYRROLIDIN-3-YL)-2,3-DIHYDRO-1,3-BENZOXAZOL-2-ONE TRIFLUOROACETIC ACID with 95% purity in a 0.25G size . The list price is $391.00 .

Potential Research Applications
While the exact applications of 3-(Pyrrolidin-3-yl)-2,3-dihydro-1,3-benzoxazol-2-one are not specified in the search results, the documents suggest potential uses in synthesizing various compounds with biological activities:

• Antileishmanial Agents: 2,3-dihydro-1H-pyrrolo[3,4-b]quinolin-1-one derivatives have shown potential as antileishmanial agents .
• Antidepressants: Derivatives of 3-(1H-indol-3-yl)pyrrolidine-2,5-diones incorporating the 7-azaindole residue may improve therapeutic profiles by targeting multiple receptors and transporters, potentially enhancing their effectiveness as antidepressants .
• Drug Discovery: The pyrrolidine ring is a nitrogen heterocycle widely used in medicinal chemistry for creating compounds for treating human diseases . Spiro [pyrrolidin-3,3′-oxindoles] derivatives also exhibit significant biological activities .

Mechanism of Action

The mechanism of action of 3-(Pyrrolidin-3-yl)-2,3-dihydro-1,3-benzoxazol-2-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Similar Benzoxazolone Derivatives

The benzoxazolone scaffold is highly modifiable, with substitutions at the 3-, 5-, 6-, and 7-positions leading to diverse pharmacological profiles. Below is a comparative analysis of structurally related compounds:

Table 1: Structural and Functional Comparison of Benzoxazolone Derivatives

Compound Name	Substituent(s)	Molecular Weight (g/mol)	Key Properties/Applications	Synthesis Method	Evidence Source
3-(Pyrrolidin-3-yl)-2,3-dihydro-1,3-benzoxazol-2-one	Pyrrolidine at 3-position	~206.23*	Hypothesized CNS activity, improved solubility	Likely nucleophilic substitution or coupling	Inferred
Chlorzoxazone	5-Chloro	169.57	Muscle relaxant (calcium/potassium channel inhibition)	Nitration, halogenation
6-Nitro-2,3-dihydro-1,3-benzoxazol-2-one	6-Nitro	180.13	Intermediate for 6-amino derivatives	Nitration with HNO₃
6-Benzoyl-2,3-dihydro-1,3-benzoxazol-2-one	6-Benzoyl	253.25	Potential enzyme inhibitor (e.g., FAAH, sEH)	Friedel-Crafts acylation
3-(4-Aminobutyl)-2,3-dihydro-1,3-benzoxazol-2-one	4-Aminobutyl at 3-position	222.28	Research compound (unknown specific use)	Alkylation/amination
7-(Piperazin-1-yl)-2,3-dihydro-1,3-benzoxazol-2-one	Piperazine at 7-position	255.71	Building block for drug discovery	Nucleophilic substitution
6-(3,4,5-Trifluorobenzoyl)-2,3-dihydro-1,3-benzoxazol-2-one	3,4,5-Trifluorobenzoyl at 6-position	317.23	Enhanced electronic properties for target binding	Friedel-Crafts acylation

*Calculated based on core structure (C₇H₅NO₂ = 135.12) + pyrrolidine (C₄H₉N = 71.12).

Key Comparative Insights

Substituent Position and Electronic Effects: Substituents at the 6-position (e.g., benzoyl, nitro, trifluorobenzoyl) are common in bioactive compounds. Electron-withdrawing groups (e.g., nitro , trifluoromethyl ) enhance electrophilicity, aiding in enzyme inhibition. Halogenation (e.g., 5-chloro in chlorzoxazone) improves metabolic stability and lipophilicity, critical for CNS penetration .

Biological Activity :

• Chlorzoxazone’s muscle relaxant activity highlights the scaffold’s utility in ion channel modulation .
• 6-Benzoyl derivatives are explored as soluble epoxide hydrolase (sEH) or fatty acid amide hydrolase (FAAH) inhibitors, suggesting the target compound could be optimized for similar enzyme targets .

Synthetic Routes: Friedel-Crafts acylation is prevalent for 6-position modifications , while 3-substitutions (e.g., pyrrolidine, aminobutyl) likely involve alkylation or coupling reactions .

Physicochemical Properties: The pyrrolidine group may improve aqueous solubility compared to aryl substituents (e.g., benzoyl) due to its cyclic amine structure.

Biological Activity

3-(Pyrrolidin-3-yl)-2,3-dihydro-1,3-benzoxazol-2-one, with the CAS number 1225719-76-5, is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, highlighting its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C₁₁H₁₂N₂O₂
• Molecular Weight : 204.22 g/mol
• Structure : The compound features a benzoxazole core with a pyrrolidine substituent, which is significant for its biological interactions.

The benzoxazole scaffold is recognized as a "privileged structure" in medicinal chemistry due to its ability to interact with various biological targets. This compound has been linked to several pharmacological activities:

• Antipsychotic Effects : Similar compounds have shown efficacy in modulating dopaminergic and serotonergic receptors, which are critical in the treatment of schizophrenia and other psychiatric disorders .
• Neuroprotective Properties : Research indicates that derivatives of benzoxazole can exhibit neuroprotective effects, potentially through antioxidant mechanisms and modulation of neurotransmitter systems .
• Analgesic and Anti-inflammatory Activity : The compound may also possess analgesic properties, akin to other benzoxazole derivatives that have been studied for their anti-inflammatory effects .

In Vitro and In Vivo Studies

Several studies have evaluated the biological activity of compounds related to the benzoxazole framework:

• Dopaminergic Activity : A study demonstrated that benzoxazolones could act as high-affinity ligands for D2 and D4 dopamine receptors, suggesting potential applications in treating Parkinson's disease and schizophrenia .
• Antioxidant Activity : Compounds similar to 3-(Pyrrolidin-3-yl)-2,3-dihydro-1,3-benzoxazol-2-one have been evaluated using the DPPH radical scavenging method. Results indicated significant antioxidant activity, contributing to their neuroprotective effects .

Case Studies

Study	Findings	Implications
Study on Antipsychotic Effects	Demonstrated modulation of serotonin receptors by related compounds	Potential for developing new antipsychotic medications
Neuroprotection in Animal Models	Showed reduced oxidative stress markers in treated animals	Supports the use of benzoxazoles in neurodegenerative disease therapies
Anti-inflammatory Properties	Inhibition of pro-inflammatory cytokines in vitro	Suggests utility in treating inflammatory conditions